Cas no 380335-58-0 (Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine)

• Product Name: Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine
• CAS No: 380335-58-0
• MF: C₁₅H₁₄N₂S
• MW: 254.350061893463
• CID: 3057161
• PubChem ID: 2360866
• Update Time: 2025-08-05

Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine Chemical and Physical Properties

Names and Identifiers

• Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine
• Z56820889
• 966-226-5
• AKOS000115474
• G34735
• CS-0218904
• N-(3,5-dimethylphenyl)-1,3-benzothiazol-2-amine
• 380335-58-0
• EN300-02424

• Inchi： 1S/C15H14N2S/c1-10-7-11(2)9-12(8-10)16-15-17-13-5-3-4-6-14(13)18-15/h3-9H,1-2H3,(H,16,17)
• InChI Key： MRBQNWXDWJGUIA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1NC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 254.08776963Da
• Monoisotopic Mass: 254.08776963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine

Comprehensive Overview of Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine (CAS No. 380335-58-0)

Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine (CAS No. 380335-58-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological and industrial uses. Researchers and industry professionals are increasingly exploring its role in material science, pharmaceutical intermediates, and organic synthesis.

The molecular structure of Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine combines a benzothiazole core with a 3,5-dimethylphenyl substituent, which contributes to its distinct reactivity and stability. This structural feature makes it a valuable building block in the synthesis of more complex molecules. In the context of green chemistry and sustainable development, this compound is being studied for its potential to reduce waste and improve efficiency in chemical processes.

One of the most frequently asked questions about Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine is its solubility and compatibility with common solvents. Studies indicate that it exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), while being less soluble in water. This property is crucial for its application in catalysis and polymer chemistry, where solvent choice can significantly impact reaction outcomes.

In the field of pharmaceutical research, Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine has been investigated as a potential intermediate for the development of novel therapeutic agents. Its benzothiazole moiety is known to interact with biological targets, making it a candidate for drug discovery programs focused on anti-inflammatory and antimicrobial activities. However, it is important to note that further clinical studies are required to validate these potential applications.

The compound's thermal stability and photophysical properties have also sparked interest in optoelectronic materials. With the growing demand for organic light-emitting diodes (OLEDs) and sensors, researchers are exploring how Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine can contribute to the development of next-generation devices. Its ability to absorb and emit light in specific wavelengths makes it a promising candidate for fluorescence-based applications.

From a synthetic chemistry perspective, the preparation of Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine typically involves the condensation of 2-aminobenzothiazole with 3,5-dimethylphenyl derivatives under controlled conditions. Optimizing this process to achieve high yields and purity is a key focus for industrial chemists. Recent advancements in microwave-assisted synthesis and flow chemistry have shown promise in improving the efficiency of its production.

Environmental and safety considerations are paramount when working with Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine. While it is not classified as a hazardous substance under current regulations, proper handling and disposal protocols should always be followed. The compound's biodegradability and ecological impact are areas of ongoing research, particularly in alignment with global initiatives like REACH and green chemistry principles.

In summary, Benzothiazol-2-yl-(3,5-dimethyl-phenyl)-amine (CAS No. 380335-58-0) represents a versatile and intriguing compound with broad potential across multiple scientific disciplines. Its unique structural features, combined with its applicability in material science, pharmaceuticals, and optoelectronics, make it a subject of continued interest. As research progresses, this compound is likely to play an increasingly important role in addressing contemporary challenges in chemistry and technology.